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Compound of Interest

(S)-(-)-3-Benzyloxy-1,2-
Compound Name:
propanediol

Cat. No.: B054752

Technical Support Center: (S)-(-)-3-Benzyloxy-
1,2-propanediol

This guide provides researchers, scientists, and drug development professionals with essential
information regarding the stability and storage of (S)-(-)-3-Benzyloxy-1,2-propanediol, along
with troubleshooting for common experimental issues.

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for (S)-(-)-3-Benzyloxy-1,2-propanediol?

Al: To ensure the long-term stability of (S)-(-)-3-Benzyloxy-1,2-propanediol, it is
recommended to store it at 2-8°C in a dark place under an inert atmosphere.[1][2] This
compound is hygroscopic, meaning it can absorb moisture from the air, which may affect its
purity and stability.[3][4]

Q2: My (S)-(-)-3-Benzyloxy-1,2-propanediol appears as a liquid/solid, but the product
description says it can be either. Is this normal?

A2: Yes, this is normal. The physical state of (S)-(-)-3-Benzyloxy-1,2-propanediol can vary
depending on the ambient temperature and its purity. It is described as a white or colorless to
light yellow powder, lump, or clear liquid.[S] The melting point of the related (R)-(+)-enantiomer
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is in the range of 25-29°C, suggesting that the (S)-enantiomer likely has a similar melting point
and can be a solid at standard room temperature or a liquid in a warmer environment.[2]

Q3: What substances are incompatible with (S)-(-)-3-Benzyloxy-1,2-propanediol?

A3: (S)-(-)-3-Benzyloxy-1,2-propanediol is incompatible with strong oxidizing agents and
acids.[3][4][6] Contact with these substances should be avoided to prevent vigorous reactions
or degradation of the compound.

Q4: I've noticed the purity of my compound has decreased over time. What could be the

cause?

A4: A decrease in purity could be due to several factors. The most common reasons are
improper storage, such as exposure to moisture (as it is hygroscopic), air, light, or incompatible
substances.[3][4] Storing the compound outside the recommended 2-8°C range can also
contribute to degradation.[1][2] Refer to the troubleshooting workflow below for a systematic
approach to identifying the issue.

Q5: Is (S)-(-)-3-Benzyloxy-1,2-propanediol sensitive to air?

A5: While not explicitly stated to be air-sensitive in all sources, the recommendation to store
under an inert atmosphere suggests that prolonged exposure to air could lead to degradation,
possibly through oxidation or reaction with atmospheric moisture.[1]

Data Presentation

Table 1: Physical and Storage Properties of Benzyloxy-1,2-propanediol Enantiomers
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(S)-(-)-3-Benzyloxy-

(R)-(+)-3-

(x)-3-Benzyloxy-

Property . Benzyloxy-1,2- .
1,2-propanediol ] 1,2-propanediol
propanediol
CAS Number 17325-85-8[1] 56552-80-8[2] 4799-67-1[7]

Molecular Formula

C10H1403[1]

C10H1403[2]

C10H1403][7]

Molecular Weight 182.22 g/mol [1] 182.22 g/mol [2] 182.22 g/mol [7]
White or Colorless to
Appearance Light yellow powderto  Solid[2] Not specified
lump to clear liquid[5]
Melting Point Not specified 25-29 °C[2] Not specified
Room Temperature
Storage Temperature 2-8°C[1][2] 2-8°C[2]

(Inert atmosphere)[8]

Key Stability Notes

Keep in dark place,
inert atmosphere.[1]
Hygroscopic,
combustible,
incompatible with

strong oxidizing

Stable. Hygroscopic.
Combustible.
Incompatible with
strong oxidizing
agents.[3][4]

agents.[3][4]

Experimental Protocols

Protocol for Handling and Preparation of (S)-(-)-3-Benzyloxy-1,2-propanediol for
Experimental Use

o Acclimatization: Before opening, allow the container of (S)-(-)-3-Benzyloxy-1,2-propanediol
to warm to room temperature. This is particularly important if it has been stored at 2-8°C to
prevent condensation of atmospheric moisture onto the compound, as it is hygroscopic.[3][4]

 Inert Atmosphere Handling: For optimal results and to prevent degradation, handle the
compound under an inert atmosphere (e.g., nitrogen or argon), especially if it will be stored
again after opening.
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» Dispensing:

o If the compound is a solid, use a clean, dry spatula to weigh the desired amount in a tared,
dry container.

o If the compound is a liquid, use a dry syringe or pipette to measure the desired volume or
weight. The density is approximately 1.140 g/mL at 20°C.[7]

o Dissolution: Dissolve the compound in a suitable, dry solvent as required by your
experimental procedure.

o Storage of Aliquots: If you do not use the entire amount, it is best practice to aliquot the
compound into smaller, appropriately sized, dry containers under an inert atmosphere. This
will minimize the number of times the main container is opened and exposed to the
atmosphere.

o Resealing and Storage: Tightly reseal the main container, preferably under an inert
atmosphere, and store it at the recommended 2-8°C in a dark place.[1][2]

Mandatory Visualization
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Troubleshooting Workflow for (S)-(-)-3-Benzyloxy-1,2-propanediol Stability Issues

Start: Experiment Yields Poor Results or Compound Shows Impurity

1. Verify Storage Conditions

Is temperature 2-8°C?
Stored under inert atmosphere?

2. Check for Moisture Contamination Action: Store at 2-8°C in a dark, inert atmosphere.

Yes No

3. Review Handling and Compatibility

Action: Implement proper handling to avoid moisture. Aliqguot new material.

Action: Use inert labware and avoid incompatible reagents.

Conclusion: Compound likely degraded. Use a fresh vial.

Click to download full resolution via product page

Caption: Troubleshooting workflow for stability issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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